Cas no 106429-58-7 (2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-)

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- is a heterocyclic organic compound featuring a benzimidazole core with a hydroxymethyl substituent at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The hydroxymethyl group enhances reactivity, enabling further functionalization for the development of biologically active derivatives. Its stable benzimidazolone framework contributes to thermal and chemical stability, making it suitable for rigorous synthetic conditions. The compound's purity and well-defined molecular architecture ensure reproducibility in research and industrial processes. Its utility spans catalysis, material science, and medicinal chemistry, underscoring its importance as a specialized building block.
2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- structure
106429-58-7 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-
CAS No:106429-58-7
MF:C8H8N2O2
MW:164.161321640015
CID:127135
PubChem ID:14518358
Update Time:2025-06-07

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-
    • 2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)-(9CI)
    • 5-(hydroxymethyl)-1H-benzo[d]imidazol-2(3H)-one
    • 5-(hydroxymethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • 5-(hydroxymethyl)-1,3-dihydrobenzimidazol-2-one
    • DTXSID301224703
    • SCHEMBL9619832
    • 2,3-Dihydro-2-oxo-5-hydroxymethyl-1H-benzimidazole
    • 1,3-Dihydro-5-(hydroxymethyl)-2H-benzimidazol-2-one
    • MFCD18814456
    • AKOS009332634
    • 106429-58-7
    • SY343142
    • 5-(Hydroxymethyl)benzimidazol-2(3H)-one
    • UBXKTZMRHQPCFZ-UHFFFAOYSA-N
    • SCHEMBL5312605
    • FT-0722330
    • Inchi： 1S/C8H8N2O2/c11-4-5-1-2-6-7(3-5)10-8(12)9-6/h1-3,11H,4H2,(H2,9,10,12)
    • InChI Key： UBXKTZMRHQPCFZ-UHFFFAOYSA-N
    • SMILES： OCC1C=CC2=C(C=1)NC(N2)=O

Computed Properties

  • Exact Mass: 164.05864
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.36

2H-Benzimidazol-2-one,1,3-dihydro-5-(hydroxymethyl)- Pricemore >>

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